1-[2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propyl]-1H-1,2,4-triazole

• Molecular Formula: C13H12F2N6
• Molecular Weight: 290.27 g/mol
• IUPAC Name: 1-[2-(2,4-difluorophenyl)-3-(1,2,4-triazol-1-yl)propyl]-1,2,4-triazole
• InChI: InChI=1S/C13H12F2N6/c14-11-1-2-12(13(15)3-11)10(4-20-8-16-6-18-20)5-21-9-17-7-19-21/h1-3,6-10H,4-5H2
• InChI Key: BKFJVQXEVOEMEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)C(CN2C=NC=N2)CN3C=NC=N3

Description

1-[2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propyl]-1H-1,2,4-triazole is a useful research compound. Its molecular formula is C13H12F2N6 and its molecular weight is 290.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 1,2,3-Tribromo-2-(2,4-difluorophenyl)propane (5 g, 12.7 mmol) and water (25 ml), 1,2,4-Triazole (3.5 g, 50.8 mmol) and K2CO3 (3.5 g, 25.5 mmol) were added. The mixture was heated to reflux for 15-18 hours with vigorous stirring. The reaction mixture was cooled to room temperature and the product was extracted with EtOAc (3×100 ml). The combined EtOAc phase was washed with water and dried (Na2SO4). Evaporation of the solvent in vacuo and purification of the residue on a silica gel column with EtOAc and EtOH:EtOAc (1:19) as the elements, furnished the title compound (0.88 g, 23%).